(Z)-4-(azepan-1-ylsulfonyl)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C23H26BrN3O4S2/c1-31-15-14-27-20-11-8-18(24)16-21(20)32-23(27)25-22(28)17-6-9-19(10-7-17)33(29,30)26-12-4-2-3-5-13-26/h6-11,16H,2-5,12-15H2,1H3
• InChI Key: PSCDMVFKAFPZED-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4
• Molecular Formula: C23H26BrN3O4S2
• Molecular Weight: 552.5 g/mol

Description

(Z)-4-(azepan-1-ylsulfonyl)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C23H26BrN3O4S2 and its molecular weight is 552.5. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Potentials

The chemical compound (Z)-4-(azepan-1-ylsulfonyl)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide, given its structural complexity, is likely to be involved in research related to synthetic organic chemistry, pharmacology, and material science. While direct references to this specific compound's applications were not found, insights can be gained from related research on compounds with similar functional groups or structural motifs.

• Synthesis and Photodynamic Therapy Applications : Compounds with similar structural features, such as zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base, have been synthesized and characterized for their potential in photodynamic therapy, demonstrating useful properties like good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Antifungal and Antimicrobial Agents : Research on structural analogs, such as thiazole and benzamide derivatives, has been conducted to explore their potential as antifungal and antimicrobial agents. These studies involve the synthesis of new compounds and evaluation of their biological activities, indicating the broader context in which similar compounds might be researched (Narayana et al., 2004).

• Anti-Inflammatory and Analgesic Agents : The synthesis of novel compounds derived from natural products, such as visnaginone and khellinone, to produce anti-inflammatory and analgesic agents showcases the pharmaceutical applications of complex organic molecules. These research efforts focus on the creation of new heterocyclic compounds with promising biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Anticonvulsant Activity : Studies on 4-thiazolidinones bearing a sulfonamide group for their anticonvulsant activity suggest potential therapeutic applications for compounds with similar chemical structures. These investigations include the synthesis of various derivatives and evaluation of their efficacy against seizure models, highlighting the medicinal chemistry aspect of such compounds (Siddiqui et al., 2010).